Cas no 2694731-74-1 (3-bromo-5-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 3-bromo-5-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 2694731-74-1
• MF: C₁₂H₁₂BrNO₄
• MW: 314.131982803345
• CID: 5613718
• PubChem ID: 165942414
• Update Time: 2025-05-21

3-bromo-5-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-33050717
• 3-bromo-5-methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 2694731-74-1
• 3-bromo-5-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C12H12BrNO4/c1-3-4-18-12(17)14-10-8(11(15)16)5-7(2)6-9(10)13/h3,5-6H,1,4H2,2H3,(H,14,17)(H,15,16)
• InChI Key： PBVRFWANMPDNLV-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(C(=O)O)=C1NC(=O)OCC=C

Computed Properties

• Exact Mass: 312.99497g/mol
• Monoisotopic Mass: 312.99497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-bromo-5-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Introduction to 3-bromo-5-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2694731-74-1)

3-bromo-5-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid, identified by the CAS number 2694731-74-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a bromine substituent at the 3-position, a methyl group at the 5-position, and an amino group protected by an ester moiety linked through a propenyl ether. Such structural motifs make it a versatile intermediate in the synthesis of biologically active molecules.

The presence of the bromo atom and the methyl group in the aromatic ring not only influences the electronic properties of the molecule but also serves as handles for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex scaffolds, which are often observed in natural products and drug candidates. The (prop-2-en-1-yloxy)carbonylamino group, on the other hand, introduces both a hydrophobic alkene moiety and an amide-like functionality, which can interact with biological targets in diverse ways.

In recent years, there has been a surge in interest towards benzoic acid derivatives due to their demonstrated pharmacological properties. For instance, modifications at the 3- and 5-positions of benzoic acid have been shown to modulate binding affinity to enzymes and receptors. The bromo substituent, in particular, is frequently employed in medicinal chemistry due to its ability to participate in transition-metal-catalyzed reactions, enabling the construction of complex molecular architectures with high precision.

The ester protecting group in 3-bromo-5-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid not only stabilizes the amino function during synthetic steps but also allows for subsequent deprotection under mild acidic or basic conditions. This feature is particularly useful when introducing the compound into downstream applications such as peptide synthesis or library preparation. The propenyl ether linkage adds an additional layer of structural complexity, which can influence solubility and metabolic stability when incorporated into larger molecules.

Recent studies have highlighted the potential of this compound as a building block for drug discovery. For example, researchers have explored its utility in generating novel inhibitors of enzymes involved in inflammatory pathways. The combination of electronic and steric effects arising from its substituents makes it an attractive candidate for designing molecules with enhanced binding properties. Moreover, computational studies have suggested that modifications at the 2-position can fine-tune pharmacokinetic profiles, making this derivative a promising candidate for further optimization.

The synthetic pathways leading to 3-bromo-5-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid typically involve multi-step sequences starting from commercially available aromatic precursors. Key steps often include bromination at the desired positions followed by selective methylation and subsequent introduction of the ester functionality via nucleophilic substitution or other coupling strategies. The use of advanced catalytic systems has enabled more efficient and scalable syntheses, reducing reaction times and improving yields.

In terms of biological activity, preliminary investigations have revealed that derivatives of this compound exhibit interesting interactions with various targets. For instance, analogs with similar structural motifs have shown promise in modulating neurotransmitter receptors or inhibiting kinases relevant to cancer pathways. While further research is needed to fully elucidate its pharmacological profile, these initial findings underscore its potential as a lead compound or intermediate in drug development programs.

The versatility of 3-bromo-5-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid extends beyond its role as a synthetic intermediate; it also serves as a scaffold for exploring structure-activity relationships (SAR). By systematically varying substituents while maintaining its core structure, researchers can gain insights into how different functional groups influence biological activity. This approach is particularly valuable in high-throughput screening campaigns where rapid identification of lead compounds is essential.

From a practical standpoint, the handling and storage of this compound require adherence to standard laboratory protocols for organic chemicals. Its stability under various conditions has been assessed through kinetic studies, which indicate that it remains intact under inert atmospheres at room temperature for extended periods. However, exposure to strong acids or bases should be avoided to prevent unwanted side reactions that could compromise its integrity.

The growing interest in green chemistry has also influenced how this compound is synthesized and utilized. Efforts are underway to develop more sustainable methodologies that minimize waste and reduce reliance on hazardous reagents. For instance, catalytic processes that employ recyclable ligands or solvent-free conditions are being explored as alternatives to traditional approaches.

In conclusion,3-bromo-5-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2694731-74-1) represents a valuable asset in pharmaceutical research due to its structural complexity and synthetic utility. Its unique combination of functional groups provides opportunities for designing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry endeavors aimed at developing next-generation drugs.